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Compound of Interest

Compound Name: 4-Methyl-1-hexyne

Cat. No.: B13567653

Disclaimer: Specific safety and handling data for 4-Methyl-1-hexyne (CAS 52713-81-2) is not
readily available in public domains. This guide has been compiled using data from structurally
similar compounds, including 1-hexyne, 3-methyl-1-hexyne, 5-methyl-1-hexyne, and 4-methyl-
1-hexene. The information provided should be used as a guideline only, and a comprehensive
risk assessment should be conducted by qualified personnel before handling 4-Methyl-1-
hexyne.

This technical guide provides in-depth safety and handling information for 4-Methyl-1-hexyne,
intended for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

Quantitative data for 4-Methyl-1-hexyne and its analogs are summarized below. It is crucial to
note that the data for 4-Methyl-1-hexyne are computed, not experimentally determined.
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4-Methyl-1- 3-Methyl-1- 5-Methyl-1-
1-Hexyne
Property hexyne . hexyne hexyne
(Experimental) . .
(Computed) (Experimental) (Experimental)
52713-81-2[1][2]
CAS Number 3] 693-02-7[4] 40276-93-5[5] 2203-80-7[6]
Molecular
C7H12[1][3] C6H10[7] C7H12[5] C7H12
Formula
Molecular Weight  96.17 g/mol [1][3] 82.14 g/mol [8] 96.17 g/mol [5] 96.17 g/mol
Boiling Point 91 °C[9] 71 °C[7] Not Available Not Available
Flash Point Not Available -21 °CJ[7] Not Available Not Available
Density Not Available 0.72 g/lcm3[7] Not Available Not Available
Melting Point Not Available -132 °C[7] Not Available Not Available

Hazard Identification and Classification

Based on data from analogous compounds, 4-Methyl-1-hexyne is expected to be a highly
flammable liquid and may cause serious health hazards.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.guidechem.com/encyclopedia/4-methyl-1-hexyne-dic502526.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9428829.htm
https://pubchem.ncbi.nlm.nih.gov/compound/529274
https://www.fishersci.com/store/msds?partNumber=AC329901000&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/3-Methyl-1-hexyne.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0601406&productDescription=5-METHYL-1-HEXYNE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/4-methyl-1-hexyne-dic502526.html
https://pubchem.ncbi.nlm.nih.gov/compound/529274
https://www.tcichemicals.com/BE/en/sds/H0140_EU_6N.pdf
https://westliberty.edu/health-and-safety/files/2010/02/3-Methyl-1-hexyne.pdf
https://www.guidechem.com/encyclopedia/4-methyl-1-hexyne-dic502526.html
https://pubchem.ncbi.nlm.nih.gov/compound/529274
https://www.chemicalbook.com/msds/1-hexyne.pdf
https://westliberty.edu/health-and-safety/files/2010/02/3-Methyl-1-hexyne.pdf
http://www.stenutz.eu/chem/solv6%20(2).php?name=4-methyl-1-hexyne
https://www.tcichemicals.com/BE/en/sds/H0140_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/H0140_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/H0140_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/H0140_EU_6N.pdf
https://www.benchchem.com/product/b13567653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13567653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Classification Precautionary Statements

Keep away from heat, sparks,
open flames, and hot surfaces.
) o No smoking (P210). Keep
. Highly flammable liquid and , _
Flammability container tightly closed (P233).
vapor (H225).[5][7] ]

Ground/bond container and
receiving equipment (P240).[5]

[7]

Avoid breathing vapors. Wash
hands thoroughly after

) handling. Wear protective

May be fatal if swallowed and )

) gloves/eye protection/face
enters airways (H304). Causes )

Health Hazards o protection (P280). If
skin irritation (H315). Causes ) )
] o swallowed, immediately call a
serious eye irritation (H319).[7] )
poison center or doctor. Do

NOT induce vomiting
(P301+P310+P331).[7]

Harmful to aquatic life with Avoid release to the
long-lasting effects (H412).[5] environment (P273).[5]

Environmental Hazards

Experimental Protocols: Safe Handling and
Emergency Procedures

The following protocols are based on best practices for handling highly flammable and
hazardous alkynes.

Personal Protective Equipment (PPE)

A comprehensive PPE program is essential. The following are minimum requirements:
o Eye Protection: Chemical safety goggles and a face shield where splashing is a risk.[10][11]

» Skin Protection: Chemical-resistant gloves (e.g., nitrile, neoprene), a flame-retardant lab
coat, and closed-toe shoes.[10]
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o Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If
exposure limits are exceeded, a NIOSH-approved respirator is necessary.[10]

Handling and Storage

e Handling: Handle under an inert atmosphere (e.g., nitrogen, argon). Use non-sparking tools
and explosion-proof equipment.[12] Take precautionary measures against static discharge.
[12]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as oxidizing agents.[13]

First-Aid Measures

¢ Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[6]

o Skin Contact: Immediately remove all contaminated clothing. Rinse skin with water for at
least 15 minutes. Seek medical attention if irritation persists.[6]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention.[7]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[6]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[8]
Water spray may be ineffective but can be used to cool containers.

» Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back. Containers may explode when heated.

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.
Wear appropriate PPE.
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

» Containment and Cleaning: Absorb the spill with inert material (e.g., sand, vermiculite) and

place it in a suitable container for disposal.

Visualization of Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 4-Methyl-1-

hexyne.
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Safe handling workflow for 4-Methyl-1-hexyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Safety and Handling of 4-Methyl-1-
hexyne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13567653#safety-and-handling-information-for-4-
methyl-1-hexyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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